Cas no 1267972-58-6 (3-(3-methoxyphenyl)propane-1-thiol)

• Product Name: 3-(3-methoxyphenyl)propane-1-thiol
• CAS No: 1267972-58-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD19347758
• CID: 5187884
• PubChem ID: 20523074
• Update Time: 2025-09-28

3-(3-methoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)propane-1-thiol
• .

• MDL： MFCD19347758
• Inchi： 1S/C10H14OS/c1-11-10-6-2-4-9(8-10)5-3-7-12/h2,4,6,8,12H,3,5,7H2,1H3
• InChI Key： OHRAGZHDUYJHLA-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles